Nickel, bis(3,4-dichlorobenzoato)-

• CAS RN: 15442-77-0
• Molecular Formula: C14H6Cl4NiO4
• Molecular Weight: 438.7 g/mol
• IUPAC Name: 3,4-dichlorobenzoate;nickel(2+)
• InChI: InChI=1S/2C7H4Cl2O2.Ni/c2*8-5-2-1-4(7(10)11)3-6(5)9;/h2*1-3H,(H,10,11);/q;;+2/p-2
• InChI Key: IFYJFYNTDJLOGB-UHFFFAOYSA-L
• SMILES: C1=CC(=C(C=C1C(=O)[O-])Cl)Cl.C1=CC(=C(C=C1C(=O)[O-])Cl)Cl.[Ni+2]
• synonyms: Bis(3,4-dichlorobenzoic acid)nickel(II) salt

Description

Nickel, bis(3,4-dichlorobenzoato)-, also known as NiDBC, is a coordination compound of nickel that has been extensively studied for its potential applications in various fields of science. NiDBC is a yellow crystalline powder that is soluble in organic solvents and has shown promising results in scientific research studies.

Mechanism of Action

The mechanism of action of Nickel, bis(3,4-dichlorobenzoato)- is not fully understood, but it is believed to involve the inhibition of DNA synthesis and cell division in cancer cells. Nickel, bis(3,4-dichlorobenzoato)- has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
Nickel, bis(3,4-dichlorobenzoato)- has been shown to have a low toxicity profile and does not exhibit significant adverse effects on human health. However, studies have shown that Nickel, bis(3,4-dichlorobenzoato)- can cause respiratory irritation and skin sensitization in some individuals.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Nickel, bis(3,4-dichlorobenzoato)- in lab experiments is its high stability and solubility in organic solvents. This makes it easy to handle and use in various experimental setups. However, one limitation of using Nickel, bis(3,4-dichlorobenzoato)- is its relatively low reactivity, which can limit its potential applications in some experimental setups.

Future Directions

There are several potential future directions for the use of Nickel, bis(3,4-dichlorobenzoato)- in scientific research. One potential direction is the synthesis of Nickel, bis(3,4-dichlorobenzoato)--based nanomaterials for use in energy storage devices. Another potential direction is the development of Nickel, bis(3,4-dichlorobenzoato)--based catalysts for use in industrial chemical processes. Additionally, further research is needed to fully understand the mechanism of action of Nickel, bis(3,4-dichlorobenzoato)- as an anticancer agent and to explore its potential use in cancer therapy.

Synthesis Methods

The synthesis of Nickel, bis(3,4-dichlorobenzoato)- involves the reaction of nickel chloride with 3,4-dichlorobenzoic acid in the presence of a base such as sodium hydroxide. The resulting product is then purified through recrystallization to obtain pure Nickel, bis(3,4-dichlorobenzoato)-.

Scientific Research Applications

Nickel, bis(3,4-dichlorobenzoato)- has been used in various scientific research studies due to its potential applications in fields such as catalysis, material science, and biochemistry. In catalysis, Nickel, bis(3,4-dichlorobenzoato)- has been shown to exhibit excellent catalytic activity in the synthesis of organic compounds. In material science, Nickel, bis(3,4-dichlorobenzoato)- has been used as a precursor for the synthesis of nickel oxide nanoparticles, which have potential applications in energy storage devices. In biochemistry, Nickel, bis(3,4-dichlorobenzoato)- has been studied for its potential use as an anticancer agent.